Cas no 330202-17-0 (1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea)

• Product Name: 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea
• CAS No: 330202-17-0
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• MDL: MFCD01932301
• CID: 3092644
• PubChem ID: 2769975
• Update Time: 2025-06-15

1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea
• BIM-0041937.P001
• F0339-0034
• 3-(1-hydroxy-2-methylpropan-2-yl)-1-[(3R,5S,7s)-adamantan-1-yl]urea
• G23820
• CBMicro_041967
• AKOS001051928
• C15H26N2O2
• EN300-234855
• N1-Adamantyl-N'-(2-hydroxy-1,1-dimethylethyl)urea
• N-1-Adamantyl-N'-(2-hydroxy-1,1-dimethylethyl)urea
• Cambridge id 6044536
• FNA20217
• EN300-236177
• Z56880013
• 1-(1-adamantyl)-3-(1-hydroxy-2-methylpropan-2-yl)urea
• 330202-17-0
• Oprea1_628712

• MDL： MFCD01932301
• Inchi： 1S/C15H26N2O2/c1-14(2,9-18)16-13(19)17-15-6-10-3-11(7-15)5-12(4-10)8-15/h10-12,18H,3-9H2,1-2H3,(H2,16,17,19)
• InChI Key： SVTLAJOQBVRPIM-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)CO)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 266.199428076Da
• Monoisotopic Mass: 266.199428076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea

Professional Introduction to Compound with CAS No. 330202-17-0 and Product Name: 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea

Compound with the CAS number 330202-17-0 and the product name 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The adamantan-1-yl moiety, a rigid and stable hydrocarbon group, contributes to the compound's structural integrity and resistance to metabolic degradation, making it a promising candidate for various biochemical interactions.

The 1-hydroxy-2-methylpropan-2-yl substituent introduces a hydrophilic character to the molecule, enhancing its solubility in aqueous environments. This balance between hydrophobic and hydrophilic properties is crucial for optimizing pharmacokinetic profiles, ensuring efficient absorption, distribution, metabolism, and excretion (ADME) in biological systems. The urea functional group further extends the compound's versatility, enabling it to participate in hydrogen bonding and other non-covalent interactions essential for drug-receptor binding.

Recent research in the field of medicinal chemistry has highlighted the importance of structural rigidity in drug design. Compounds incorporating adamantan derivatives have shown promise in stabilizing active pharmaceutical ingredients (APIs) against enzymatic degradation, thereby extending their shelf life and therapeutic efficacy. The 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea structure exemplifies this trend, offering a robust framework that can be modified to target specific biological pathways.

In vitro studies have demonstrated the compound's potential as an intermediate in the synthesis of novel therapeutic agents. Its ability to form stable complexes with biological targets suggests applications in enzyme inhibition and receptor modulation. For instance, modifications to the hydroxy group or the methylpropan-2-yl side chain could fine-tune the compound's binding affinity and selectivity, making it suitable for treating a range of diseases, including inflammatory disorders and neurodegenerative conditions.

The incorporation of urea-based scaffolds into drug molecules has been widely explored due to their ability to enhance binding interactions through hydrogen bonding. This feature is particularly valuable in designing small-molecule inhibitors that can disrupt pathogenic mechanisms. The structural motif of 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea aligns well with current trends in drug discovery, where multi-target engagement is increasingly recognized as a strategy for achieving synergistic therapeutic effects.

Advances in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking simulations have revealed that this molecule can effectively interact with various protein targets, including kinases and transcription factors implicated in cancer progression. The rigid adamantan core provides a stable platform for optimizing binding geometry, while the polar functional groups facilitate favorable interactions with hydrophilic regions of the target proteins.

The synthesis of 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-yl)urea involves multi-step organic reactions that highlight the compound's synthetic accessibility. Recent improvements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both preclinical and clinical studies. The growing interest in adamantane derivatives as pharmacophores underscores their potential as building blocks for next-generation therapeutics.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced pharmacological properties. By systematically modifying substituents such as the hydroxy group or introducing additional functional moieties, scientists can develop libraries of compounds with tailored biological activities. Such efforts could lead to breakthroughs in treating diseases that are currently resistant to conventional therapies.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel molecular structures with therapeutic potential. Predictive models have been trained on large datasets containing known active compounds, enabling the rapid screening of candidates like 1-(adamantan-1-yl)-3-(1-hydroxy-2-methylpropan-2-y]urea). This approach has already led to several promising hits that are being further investigated in preclinical models.

In conclusion, compound with CAS No. 330202-17-oand its derivative 1-(adamantan-y]-3-(l-hydroxy-z-methylpropan-z-yI urea) represent significant advancements in pharmaceutical chemistry. Their unique structural features make them valuable tools for drug development, offering opportunities for treating a variety of diseases. As research continues to uncover new applications for these compounds, they are poised to play a crucial role in shaping future therapeutic strategies.